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Compound of Interest

Compound Name:
Amphotericin B, methyl ester,

hydrochloride

CAS No.: 35375-29-2

Cat. No.: B15144003

Get Quote

Executive Summary & Mechanism of Action
Polyene antifungals, primarily Amphotericin B (AmB) and Nystatin, remain the "last line of

defense" for invasive fungal infections due to their broad spectrum and low rates of resistance.

However, their physical chemistry—specifically extreme hydrophobicity and poor solubility—

makes susceptibility testing notoriously prone to variability.

The Core Challenge: Unlike water-soluble azoles, polyenes form aggregates in aqueous media

and bind non-specifically to plastic surfaces. A protocol that fails to account for these physical

properties will yield artificially elevated Minimum Inhibitory Concentrations (MICs), leading to

false "Resistant" classifications.

Mechanism of Action (The "Why")
Polyenes are fungicidal agents that target ergosterol, the primary sterol in fungal cell

membranes.[1][2][3][4]

Binding: The hydrophobic polyene side binds to ergosterol.[2]
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Pore Formation: Multiple drug-sterol complexes aggregate to form a transmembrane channel

(pore).

Leakage: Intracellular cations (

,

) leak out; protons influx.

Death: Membrane depolarization and osmotic lysis occur rapidly (concentration-dependent

killing).
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Figure 1: Mechanism of Action for Polyene Antifungals.[2] The formation of transmembrane

pores is the critical fungicidal event.

Pre-Analytical Considerations (Critical Control
Points)
The majority of errors in polyene testing occur before the plate is incubated.

A. Solvent & Stock Preparation
Amphotericin B is insoluble in water. Using water or buffers for stock solutions will result in

immediate precipitation and useless data.

Solvent: Dimethyl Sulfoxide (DMSO) is mandatory.

Stock Concentration: Prepare at
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(CLSI) or similar high concentration to minimize the final percentage of DMSO in the test well
(<1%).

Light Sensitivity: AmB is light-sensitive. Wrap stock vials in aluminum foil.

B. The "Plastic Trap" (Adsorption)
Polyenes adsorb (stick) to polystyrene plastics.

Impact: If you dilute AmB in a plastic trough and let it sit for 30 minutes, the actual

concentration transferred to the plate may be 50% lower than calculated.

Mitigation:

Perform serial dilutions rapidly.

Use polypropylene consumables for intermediate dilution steps if possible, as binding is

slightly lower than polystyrene.

CLSI vs. EUCAST Plate Types:

CLSI M27 (Yeast): U-bottom, untreated polystyrene.

EUCAST E.Def 7.3: Flat-bottom, treated tissue culture plates (to enhance optical

reading, though binding kinetics differ).

Recommendation: Stick strictly to the plate type defined by the standard (CLSI or

EUCAST) you are following. Mixing plate types invalidates the breakpoints.

C. Media Formulation
The standard medium is RPMI 1640.[5][6]

Buffer: MOPS (3-(N-morpholino)propanesulfonic acid) at 0.165 M, pH 7.0. Unbuffered media

will shift pH due to fungal metabolism, altering MICs.

Glucose Divergence:

CLSI: 0.2% Glucose.[5][6][7]
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EUCAST: 2.0% Glucose (supports faster growth, higher turbidity).

Protocol: Broth Microdilution (BMD)
Based on CLSI M27-A4 (Yeast) / M38-A3 (Mold) and EUCAST E.Def 7.3

Materials
Antifungal Agent: Amphotericin B powder (pure assay grade, not clinical formulation).

Solvent: 100% DMSO.

Media: RPMI 1640 + MOPS + Glucose (0.2% or 2%).[5][6]

Plates: Sterile 96-well microtiter plates (U-bottom for CLSI).

Workflow Diagram
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1. Stock Prep
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2. Intermediate Dilution
(1:100 in Media -> 2x Conc)
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3. Inoculum Prep
(0.5 McFarland -> Dilute)

Final: 0.5-2.5x10^3 CFU/mL

5. Incubation
(35C, 24-48h)

6. Endpoint Reading
(100% Inhibition)
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Figure 2: Step-by-step workflow for Broth Microdilution susceptibility testing.

Step-by-Step Procedure
Stock Preparation:

Weigh AmB powder. Dissolve in 100% DMSO to reach

.

QC Check: Solution must be clear yellow/orange without particulates.

Dilution Series (2x Concentration):
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Prepare a 2-fold dilution series in RPMI media.[5]

Note: Since you will add equal volume inoculum, prepare these drug wells at 2x the

desired final concentration (e.g., if testing 0.03–16

, prepare 0.06–32

).

Crucial: Keep DMSO concentration constant or negligible (<1%).

Inoculum Preparation (Yeast):

Pick 5 colonies from 24h culture (Sabouraud Dextrose Agar).

Suspend in saline to 0.5 McFarland standard (

CFU/mL).

Dilute this suspension (typically 1:50 then 1:20 in RPMI) to achieve a final well

concentration of

to

CFU/mL.

Note: Molds require higher inoculum (

CFU/mL, CLSI M38).

Plate Inoculation:

Add

of 2x Drug Dilution to columns 1-10.

Add

of Inoculum to columns 1-11.

Column 11 is Growth Control (Media + Inoculum, No Drug).
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Column 12 is Sterility Control (Media only).

Incubation:

Temperature:

.[5]

Atmosphere: Ambient air (no

).

Time: 24h (Candida spp.); 48h (Cryptococcus, Aspergillus, or slow growers).

Reading the MIC:

Endpoint: The lowest concentration showing 100% inhibition (optically clear well).

Contrast: Unlike Azoles (which allow 50% inhibition/trailing), Polyenes have a sharp cutoff.

Do not ignore "haze" unless it is clearly trailing (rare).

Protocol: Time-Kill Kinetics
For Pharmacodynamic (PD) Profiling

While MIC measures inhibition, Time-Kill curves measure the rate and extent of killing. This is

vital for polyenes to verify their fungicidal nature against new isolates (e.g., C. auris).

Experimental Setup
Preparation: Prepare 10 mL of RPMI broth containing AmB at concentrations of 0x (Control),

1x, 2x, and 4x the MIC.

Inoculum: Higher starting inoculum is required:

CFU/mL.

Sampling:

Incubate at
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with agitation (shaking helps prevent settling and ensures contact).

Remove aliquots (

) at

hours.

Quantification:

Serially dilute aliquots in saline (to minimize drug carryover).

Plate onto SDA agar.

Incubate 24-48h and count colonies.

Data Interpretation[1][5][6][8][9][10][11][12]
Fungicidal:

reduction in CFU/mL (99.9% killing) compared to the starting inoculum.

Fungistatic:

reduction.

Polyene Expectation: Rapid fungicidal activity (often within 4-8 hours).

Data Analysis & Quality Control
Reference Ranges (CLSI M27/M38)
Always run a QC strain. If the QC strain falls outside these ranges, the entire run is invalid.
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Organism Strain ID

Amphotericin B MIC Range
(

)

Candida parapsilosis ATCC 22019 0.25 – 2.0

Candida krusei ATCC 6258 0.5 – 2.0

Aspergillus fumigatus ATCC MYA-3626 0.5 – 2.0

Troubleshooting Guide
Observation Probable Cause Corrective Action

Precipitation in wells Drug insolubility

Ensure DMSO stock is used;

do not freeze-thaw stock

repeatedly. Check if media pH

is neutral.

MICs too high (>2 dilutions) Inoculum too heavy

Verify 0.5 McFarland and

subsequent dilution steps.

Count colonies of inoculum

aliquot.

MICs too low Drug loss to plastic

Prepare dilutions immediately

before use. Do not store

diluted drugs in plastic troughs.

Skipped Wells (Growth at high

conc, no growth at low)

Contamination or Pipetting

error

Discard plate. Review pipetting

technique.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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polyene-antifungal-susceptibility-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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